Cas no 1805182-73-3 (Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate)

• Product Name: Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate
• CAS No: 1805182-73-3
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4877230
• Update Time: 2025-06-09

Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate

• Inchi： 1S/C10H7F2N3O4/c1-2-19-10(16)6-5(3-13)4-14-7(9(11)12)8(6)15(17)18/h4,9H,2H2,1H3
• InChI Key： YLJGOMURBYWWDH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OCC)C(C#N)=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.3
• Topological Polar Surface Area: 109

Additional information on Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate

Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate (CAS No. 1805182-73-3): An Overview

Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate (CAS No. 1805182-73-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate is a pyridine derivative with a cyano group, a difluoromethyl group, and a nitro group attached to the pyridine ring. The presence of these functional groups imparts distinct chemical properties to the molecule. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. The difluoromethyl group adds fluorine atoms, enhancing the lipophilicity and metabolic stability of the molecule. The nitro group, on the other hand, introduces additional reactivity and can be reduced to an amino group under appropriate conditions.

The molecular formula of Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate is C₁₂H₉F₂N₄O₄, with a molecular weight of approximately 301.21 g/mol. The compound is typically obtained as a solid and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its physical properties, including melting point and boiling point, are crucial for its handling and storage in laboratory settings.

Synthesis Methods

The synthesis of Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route begins with the preparation of 5-cyano-2-chloro-3-nitropyridine, which is then treated with ethyl difluoroacetate in the presence of a suitable base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product.

Recent advancements in synthetic chemistry have led to the development of alternative methods that are more efficient and environmentally friendly. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields. Additionally, green chemistry principles are increasingly being applied to minimize waste generation and reduce the use of hazardous reagents.

Applications in Medicinal Chemistry

Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate has shown promise in various areas of medicinal chemistry due to its unique chemical structure and biological activity. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy.

In addition to kinase inhibition, Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate has been explored for its potential as an antiviral agent. Research has shown that certain derivatives can effectively inhibit viral replication by targeting specific viral proteins or enzymes. This makes it a valuable lead compound for further optimization and development into potential antiviral drugs.

Clinical Trials and Future Prospects

The clinical potential of compounds derived from Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate is currently being evaluated through various stages of clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy, paving the way for more advanced studies. However, it is important to note that further research is needed to fully understand the pharmacokinetics, pharmacodynamics, and potential side effects of these compounds.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of these compounds to enhance their therapeutic properties. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compounds and their target proteins. These insights are crucial for designing more potent and selective inhibitors with improved drug-like properties.

Conclusion

Ethyl 5-cyano-2-(difluoromethyl)-3-nitropyridine-4-carboxylate (CAS No. 1805182-73-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a foundation for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are aimed at optimizing its properties and evaluating its clinical potential through rigorous preclinical and clinical studies.